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Compound Focus: Recoflavone

CAS No.: 203191-10-0

Cat. No.: S541159

A clear understanding of Recoflavone's solubility is the first step in troubleshooting experimental issues.

Table 1: Recoflavone Solubility and Standard Solution Data

Property Value / Condition Notes / Application
Molecular 386.35 g/mol -
Weight [1]

CAS Number [1] 203191-10-0 -

Solubility in 103.53 mM (40 Requires ultrasonication, warming, and heat to 60°C;

DMSO [1] mg/mL) hygroscopic DMSO impacts solubility, use newly opened
vials.

Stock Solution -80°C for 6 months; Aliquot to avoid repeated freeze-thaw cycles.

Storage [1] -20°C for 1 month

Formulation Strategies to Enhance Solubility

If standard DMSO stock solutions are insufficient for your experimental needs, consider these advanced

formulation approaches.
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Table 2: Strategies for Improving Recoflavone Solubility

Potential Application for

Strate Principle
b i Recoflavone

Co-solvency [2] Uses a mixture of a water-miscible Based on methods for other
organic solvent (e.g., ethanol) with an flavonoids; requires empirical
aqueous buffer to create a more optimization of the water/ethanol
favorable solubilizing environment. ratio.

Complexation [3] Employs cyclodextrins or other A viable option for ophthalmic
complexing agents to encapsulate the preparations, as seen in a patent for
drug molecule, increasing its apparent a similar flavonoid derivative [3].

solubility in aqueous media.

Nanovehicle Incorporates the compound into A modern approach suggested for

Encapsulation [2]  nanoparticles, liposomes, or micelles to flavonoid delivery, though it requires
deliver it in a solubilized and protected specialized equipment and expertise
form. [2].

Structural Chemically modifies the parent A rational design strategy, as

Modification [4] compound by adding ionizable or polar demonstrated for improving peptide
groups (e.g., charged amino acids) to solubility; likely requires medicinal
enhance intrinsic solubility. chemistry expertise [4].

A Systematic Troubleshooting Workflow

The following diagram maps out a logical pathway to diagnose and resolve solubility-related problems in

your experiments.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0378381216302345
https://patents.google.com/patent/US20250082603A1/en
https://patents.google.com/patent/US20250082603A1/en
https://www.sciencedirect.com/science/article/abs/pii/S0378381216302345
https://www.sciencedirect.com/science/article/abs/pii/S0378381216302345
https://pmc.ncbi.nlm.nih.gov/articles/PMC11915835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11915835/
https://www.smolecule.com/products/s541159?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Grepare Recoflavone Stock SolutiorD

Use fresh, dry DMSO.

Warm & sonicate at 60°C.

Is solution clear
and particulate-free?

No

Troubleshoot: Consider
precipitation or instability
in aqueous buffer.

;

Try a co-solvent system
(e.g., Ethanol/Water).

Proceed with experiment.
Store aliquots at -80°C.

Explore complexing agents
(e.g., Cyclodextrins).

Investigate advanced
formulations (e.g., hanoparticles).

Re-evaluate biological assay
conditions (buffer, temperature).

Click to download full resolution via product page
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Frequently Asked Questions (FAQS)

Q1: The supplier's datasheet says Recoflavone is soluble in DMSO at 40 mg/mL, but I see particles
after preparation. What went wrong? The solubility of 103.53 mM (approximately 40 mg/mL) is
achieved under specific conditions [1]. The instructions explicitly note that this requires ultrasonication,
warming, and heating to 60°C. Furthermore, hygroscopic DMSO has a significant impact on solubility,
so it is critical to use a newly opened, anhydrous bottle. If your DMSO has absorbed moisture from the air, it

will lose its ability to dissolve compounds effectively.

Q2: My stock solution in DMSO is clear, but Recoflavone precipitates when I add it to my cell culture
medium or aqueous buffer. How can I prevent this? This "dilution-induced precipitation" is a common

hurdle. The drug is suddenly in a much less friendly solvent environment. To mitigate this:

e Use the lowest possible DMSO percentage in your final experimental system (e.g., 0.1% v/v or
less).

¢ Add the stock solution slowly while vortexing or stirring the aqueous medium to ensure it is
dispersed as finely as possible.

e Consider using a co-solvent system like ethanol-water, which can provide a less harsh transition
than pure DMSO to pure water [2].

e Explore additives like cyclodextrins, which can form inclusion complexes with the drug and keep it in
solution [3].

Q3: Are there any analytical techniques to confirm that Recoflavone is truly in solution in my

experimental buffer? Yes, several standard methods can be used:

¢ Visual Inspection: A simple check for cloudiness or Tyndall effect (light scattering) can indicate
colloidal suspension.

¢ Filtration: Pass the solution through a small pore size filter (e.g., 0.22 or 0.45 um). If the
concentration in the filtrate is the same as before filtration, the compound was in true solution.

e Dynamic Light Scattering (DLS): This technique can detect and size sub-micron particles,
confirming the absence of aggregates.

e HPLC-UVIVIS Analysis: A clear, non-shouldered peak in the chromatogram suggests a
homogeneous solution, while precipitation can cause peak tailing or broadening.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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